[1-(2-Hydroxy-ethyl)-piperidin-4-yl]-carbamic acid tert-butyl ester

• IUPAC Name: tert-butyl N-[1-(2-hydroxyethyl)piperidin-4-yl]carbamate
• InChI: InChI=1S/C12H24N2O3/c1-12(2,3)17-11(16)13-10-4-6-14(7-5-10)8-9-15/h10,15H,4-9H2,1-3H3,(H,13,16)
• InChI Key: DDAYUMXPDZXTIO-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC1CCN(CC1)CCO
• Molecular Formula: C12H24N2O3
• DSSTOX Substance ID: DTXSID40663153
• Molecular Weight: 244.33 g/mol
• CAS RN: 558443-53-1

Description

“[1-(2-Hydroxy-ethyl)-piperidin-4-yl]-carbamic acid tert-butyl ester” is a chemical compound with the molecular formula C12H24N2O3. It is used for research purposes and is not intended for human use.

Physical And Chemical Properties Analysis

This compound has a molecular weight of 244.34. It is recommended to be stored at room temperature, in a sealed storage, away from moisture. The solubility of this compound would depend on the solvent used.

Synthesis routes and methods I

Procedure details

A mixture of tert-butyl piperidin-4-ylcarbamate (5 g, 25 mmol), 2-bromoethanol (1.77 mL, 25 mmol) and triethylamine (3.86 mL, 27.5 mmol) in acetonitrile (20 mL) was heated in a sealed tube at 50° C. for 16 hours. The solvent was removed under reduced pressure, and the residue was taken up in ethyl acetate (300 mL) and washed with saturated aqueous sodium hydrogen carbonate solution (100 mL). The aqueous phase was back-extracted once with ethyl acetate (100 mL) and the combined organic phases were dried over sodium sulfate and concentrated under reduced pressure. Chromatography on silica gel with dichloromethane/methanol (4:1) gave 4.04 g (66% yield) of product as a colorless solid, mp 66° C.

Synthesis routes and methods II

Procedure details

2-Bromo-ethanol (2.38 mL, 33.5 mmol, 1.0 eq) is added at room temperature to a stirred solution of piperidin-4-yl-carbamic acid tert-butyl ester (7.0 g, 33.5 mmol, 1.0 eq) in N,N-dimethylformamide (300 mL), followed by potassium carbonate (4.64 g, 33.5 mmol, 1.0 eq). After 6 hours stirring at room temperature, solvent is evaporated and the residue is extracted with ethyl acetate (3×40 mL) and water (40 mL). pH of the aqueous layer is neutralized with a 0.1 N hydrochloric acid aqueous solution. The combined organic layers are dried over sodium sulfate, filtered and concentrated to afford [1-(2-hydroxy-ethyl)-piperidin-4-yl]-carbamic acid tert-butyl ester as an off-white oil (7.96 g, 97% yield).

Synthesis routes and methods III

Procedure details

To a solution of piperidin-4-yl-carbamic acid tert-butyl ester 3 (10 g, 50 mmol) in 100 ml of methanol are added sodium carbonate (21.2 g, 200 mmol) and 2-bromoethanol (7.1 ml, 100 mmol). The mixture is stirred over night. The solvents are then evaporated and the residue is triturated with DCM, filtered and evaporated again. The crude product is purified by chromatography using EtOAc/MeOH (saturated with ammonia): 9/1.